- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Element
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Hubei Cuiyuan Biotechnology Co.,Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Reagent

Enjia Trading Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Audited Supplier
Gold Member
Company nature: Private enterprises
CN Supplier
Bulk

Prenol lipids
Prenol lipids are a class of naturally occurring terpenoid compounds derived from isoprene units. These lipids play crucial roles in various biological processes, including cellular signaling and membrane integrity maintenance. Prenols can be found in numerous plants and microorganisms, where they contribute to the formation of cell walls, pigments, and defensive mechanisms against environmental stress. Common types include carotenoids, which are responsible for the vibrant colors in fruits and vegetables, and dolichol, essential for protein glycosylation processes within cells. Due to their unique properties, prenol lipids have garnered significant interest for applications ranging from pharmaceuticals and cosmetics to food additives, offering potential benefits such as antioxidant protection and enhanced skin health.

Monoterpenoids
Sesquiterpenoids
Diterpenoids
Triterpenoids
Acyclic monoterpenoids
Triterpene saponins
Iridoid O-glycosides
Kaurane diterpenoids
Germacranolides and derivatives
Xanthophylls
Retinoids
Terpene lactones
Menthane monoterpenoids
Limonoids
Polyprenols
Bicyclic monoterpenoids
Terpene glycosides
Sesquiterpene lactones
C19-gibberellin 6-carboxylic acids
Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
Steviol glycosides
Tetraterpenoids
Quassinoids
5,10-cycloaromadendrane sesquiterpenoids
Tanshinones, isotanshinones, and derivatives
Quinone and hydroquinone lipids
Diterpene glycosides
Monocyclic monoterpenoids
Eudesmanolides, secoeudesmanolides, and derivatives
Taxanes and derivatives
Diterpene lactones
Carotenes
Jatrophane and cyclojatrophane diterpenoids
Xanthanolides
Sesterterpenoids
Aromatic monoterpenoids
Guaianolides and derivatives
Vitamin K compounds
Iridoids and derivatives
Abscisic acids and derivatives
Aristolane sesquiterpenoids
Hopanoids
Tocopherols
Phorbol esters
Guaianes
Germacrane sesquiterpenoids
Acyclic diterpenoids
Ubiquinones
Eudesmane, isoeudesmane or cycloeudesmane sesquiterpenoids
Ubiquinols
Aphidicolane and stemodane diterpenoids
Trichothecenes
Colensane and clerodane diterpenoids
Tocotrienols
Grayanoids
Ophiobolane sesterterpenoids
Elemane sesquiterpenoids
Tigliane and ingenane diterpenoids
Aconitane-type diterpenoid alkaloids
Napelline-type diterpenoid alkaloids
Chamigranes
Scalarane sesterterpenoids
Cadinanolides
Sesquaterpenoids
Ginkgolides and bilobalides
Stemarane diterpenoids
Cedrane and isocedrane sesquiterpenoids
Illudanes and illudins
Lappaconitine-type diterpenoid alkaloids
Isoprenoid phosphates
Cembrane diterpenoids
Strigolactones
Prenylquinones
Polyterpenoids
Vitamin E compounds
Rhamnofolane and daphnane diterpenoids
Leucothol and grayanotoxane diterpenoids
Bicyclogermacrane and isolepidozane sesquiterpenoids
Atisane diterpenoids
Prenylated hydroquinones
Ambrosanolides and secoambrosanolides
C20-gibberellin 6-carboxylic acids
Polyprenylphenols
Pachydictyane and cneorubin diterpenoids
C20-gibberellin 20-carboxylic acids
Cembranolides
Angular triquinanes
-
Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
-
Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediolPharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Pharmaceutical Applications and Synthesis of 2,2-Dimethyl-1,3-propanediol Product Introduction: 2,2-Dimethyl-1,3-propanediol is a versatile compound with significant applications in pharmaceuticals and biomedicine. Its unique structure makes it an essential component in various drug formulations and synthetic pathways. Synt...
-
The Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern MedicineThe Therapeutic Potential of β-Nicotinamide Mononucleotide in Modern Medicine Introduction to β-Nicotinamide Mononucleotide (NMN) β-Nicotinamide Mononucleotide (NMN) has emerged as a promising compound in the field of biomedicine, particularly due to its role in nicotinamide adenine dinucleotide (NAD+) metabolism. NAD+ is a critical coenzyme involved in numerous biological processes, including en...
-
Polyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical ApplicationsPolyvinylpyrrolidone-Iodine's Emerging Role in Chemical Biopharmaceutical Applications Polyvinylpyrrolidone-Iodine (PVP-I) has emerged as a versatile and innovative compound with significant potential in the field of chemical biopharmaceutical applications. Known for its unique chemical structure and excellent biocompatibility, PVP-I has found diverse uses in drug delivery systems, antimicrobi...
-
Optimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A ReviewOptimizing Bioavailability and Clinical Efficacy of Glucosamine Hydrochloride in Joint Health Supplements: A Review Glucosamine hydrochloride, a popular ingredient in joint health supplements, has gained significant attention due to its potential to alleviate symptoms associated with osteoarthritis and other joint-related conditions. This article delves into the optimization of its bioavailabilit...